Cas no 175204-08-7 (2-Fluoro-6-(4-methylphenoxy)benzonitrile)
2-Fluoro-6-(4-methylphenoxy)benzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a fluoro group and a 4-methylphenoxy moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of the nitrile group enhances reactivity for further functionalization, while the fluoro substituent contributes to metabolic stability and binding affinity in bioactive molecules. The methylphenoxy group adds lipophilicity, influencing solubility and interaction with biological targets. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science.
175204-08-7 structure
Product Name:2-Fluoro-6-(4-methylphenoxy)benzonitrile
CAS No:175204-08-7
MF:C14H10FNO
MW:227.233706951141
MDL:MFCD00068203
CID:137321
PubChem ID:2737395
Update Time:2025-11-01
2-Fluoro-6-(4-methylphenoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-6-(p-tolyloxy)benzonitrile
- 2-Fluoro-6-(4-methylphenoxy)benzonitrile
- Benzonitrile,2-fluoro-6-(4-methylphenoxy)-
- 2-CYANO-3-FLUORO-4'-METHYLDIPHENYL ETHER
- 2-Cyano-3-fluoro-4'-methyldiphenyl ether, 4-(2-Cyano-3-fluorophenoxy)toluene
- 2-Fluoro-6-(4-methylphenoxy)benzonitrile97%
- 2-Fluoro-6-(4-methylphenoxy)benzonitrile 97%
- PS-7758
- A811901
- AKOS015853384
- Benzonitrile, 2-fluoro-6-(4-methylphenoxy)-
- HMS557K05
- Maybridge1_005681
- 175204-08-7
- FT-0612378
- DTXSID00372037
- DivK1c_001969
- CS-0315100
- SCHEMBL2072019
- MFCD00068203
- CDS1_000929
- CHEMBL4546909
-
- MDL: MFCD00068203
- Inchi: 1S/C14H10FNO/c1-10-5-7-11(8-6-10)17-14-4-2-3-13(15)12(14)9-16/h2-8H,1H3
- InChI Key: JLTWAYPSQIKWIL-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1C#N)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 227.07500
- Monoisotopic Mass: 227.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.21
- Melting Point: 93-95°C
- Boiling Point: 323°Cat760mmHg
- Flash Point: 149.1°C
- Refractive Index: 1.582
- PSA: 33.02000
- LogP: 3.79808
2-Fluoro-6-(4-methylphenoxy)benzonitrile Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
2-Fluoro-6-(4-methylphenoxy)benzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Fluoro-6-(4-methylphenoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002733-5g |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 5g |
2242CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002733-1g |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 1g |
552CNY | 2021-05-08 | ||
| Fluorochem | 008345-1g |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 95% | 1g |
£30.00 | 2022-03-01 | |
| Fluorochem | 008345-5g |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 95% | 5g |
£128.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002733-5g |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 5g |
2242.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002733-1g |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 1g |
552.0CNY | 2021-07-13 | ||
| Apollo Scientific | PC3823R-50mg |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 97% | 50mg |
£15.00 | 2025-02-21 | |
| Apollo Scientific | PC3823R-1g |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 97% | 1g |
£36.00 | 2025-02-21 | |
| Apollo Scientific | PC3823R-5g |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 97% | 5g |
£155.00 | 2025-02-21 | |
| TRC | F402845-50mg |
2-Fluoro-6-(4-methylphenoxy)benzonitrile |
175204-08-7 | 50mg |
$ 50.00 | 2022-06-05 |
2-Fluoro-6-(4-methylphenoxy)benzonitrile Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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